Cas no 856061-36-4 (4-Phenyl-1H-pyrazole-5-carboxylic acid)
856061-36-4 structure
Product Name:4-Phenyl-1H-pyrazole-5-carboxylic acid
CAS No:856061-36-4
MF:C10H8N2O2
MW:188.182722091675
CID:1091686
PubChem ID:347194
Update Time:2025-04-20
4-Phenyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Phenyl-1H-pyrazole-5-carboxylic acid
- DTXSID60324097
- NSC405733
- 7510-56-7
- 4-PHENYL-1H-PYRAZOLE-3-CARBOXYLIC ACID
- 1H-Pyrazole-3-carboxylic acid, 4-phenyl-
- SCHEMBL948199
- 856061-36-4
- AKOS016001624
- AKOS022178666
- EN300-138195
- FT-0716587
- LVFUUWLMDUOBLC-UHFFFAOYSA-N
- NSC-405733
- phenylpyrazolecarboxylic acid
- MFCD00230883
- SY296666
- DB-074945
- 4-Phenylpyrazole-3-carboxylic Acid
-
- Inchi: 1S/C10H8N2O2/c13-10(14)9-8(6-11-12-9)7-4-2-1-3-5-7/h1-6H,(H,11,12)(H,13,14)
- InChI Key: LVFUUWLMDUOBLC-UHFFFAOYSA-N
- SMILES: OC(C1=C(C=NN1)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 188.058577502g/mol
- Monoisotopic Mass: 188.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 66Ų
4-Phenyl-1H-pyrazole-5-carboxylic acid Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
856061-36-4 (4-Phenyl-1H-pyrazole-5-carboxylic acid) Related Products
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